Cas no 101491-64-9 (Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI))
101491-64-9 structure
Product Name:Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI)
CAS No:101491-64-9
MF:C15H25ClN2O2
MW:300.824203252792
CID:186393
PubChem ID:58439
Update Time:2025-04-19
Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI)
- diethyl-[2-[(4-methylphenyl)methoxycarbonylamino]ethyl]azanium,chloride
- CARBAMIC ACID, (2-(DIETHYLAMINO)ETHYL)-, p-METHYLBENZYL ESTER, MONOHYDROCHLORIDE
- p-Methylbenzyl N-(2-(diethylamino)ethyl)carbamate hydrochloride
- 101491-64-9
-
- Inchi: 1S/C15H24N2O2.ClH/c1-4-17(5-2)11-10-16-15(18)19-12-14-8-6-13(3)7-9-14;/h6-9H,4-5,10-12H2,1-3H3,(H,16,18);1H
- InChI Key: XHQWZPPZNHUALS-UHFFFAOYSA-N
- SMILES: [Cl-].O(CC1C=CC(C)=CC=1)C(NCC[NH+](CC)CC)=O
Computed Properties
- Exact Mass: 274.9649
- Monoisotopic Mass: 300.1604557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 46.3
Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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